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Compound of Interest

Compound Name: Egfr-IN-90

Cat. No.: B12385605

For Researchers, Scientists, and Drug Development Professionals

Introduction

EGFR-IN-90 is a potent, orally active inhibitor of the Epidermal Growth Factor Receptor
(EGFR), specifically targeting the drug-resistant EGFRL858R/T790M/C797S triple mutant.[1]
This compound demonstrates significant inhibitory activity with an IC50 value of 5.1 nM against
this mutant, offering a valuable tool for in vitro and in vivo studies aimed at overcoming
acquired resistance to previous generations of EGFR inhibitors.[1] These application notes
provide detailed protocols for the preparation of EGFR-IN-90 stock solutions in Dimethyl
Sulfoxide (DMSO), a common solvent for non-polar compounds in biological research.
Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of
experimental results.

Physicochemical and Biological Properties

A summary of the key quantitative data for EGFR-IN-90 is presented in the table below for easy

reference.
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Property Value Reference
Molecular Formula C32H36FN702S2 [2]
Molecular Weight 633.80 g/mol [2]
Solubility in DMSO 10 mM [2]

EGFR (specifically

Biological Target EGFRL858R/T790M/C797S [1]
mutant)

IC50
5.1 nM [1]

(EGFRL858R/T790M/C797S)

IC50 (H1975-TM cell line) 0.05 uM

[1]

Experimental Protocols

Materials and Equipment
o EGFR-IN-90 powder

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile pipette tips

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSQO)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM EGFR-IN-90 Stock

Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of EGFR-IN-90 in DMSO.
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» Pre-weighing Preparation: Before handling the compound, ensure that all necessary
equipment is clean and readily accessible. Wear appropriate personal protective equipment.

» Weighing EGFR-IN-90:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the desired amount of EGFR-IN-90 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 6.338 mg of EGFR-IN-90 (Molecular Weight =
633.80 g/mol ).

e Solubilization:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed EGFR-IN-90. To prepare a 10 mM stock solution with 6.338 mg of the
compound, add 1 mL of DMSO.

o Cap the tube securely.
o Dissolution:

o Vortex the solution thoroughly until the EGFR-IN-90 powder is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary, but avoid excessive
heat.

e Storage:
o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. Refer to the supplier's
Certificate of Analysis for specific storage recommendations.

Visualizations
EGFR Signaling Pathway

The following diagram illustrates the general Epidermal Growth Factor Receptor (EGFR)
signaling pathway, which is a critical regulator of cellular processes such as proliferation,
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survival, and differentiation. EGFR-IN-90 acts as an inhibitor in this pathway.
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Caption: EGFR Signaling Cascade

Experimental Workflow: Preparation of EGFR-IN-90
Stock Solution

This diagram outlines the sequential steps for preparing a stock solution of EGFR-IN-90.
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Caption: EGFR-IN-90 Stock Solution Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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